Cas no 1299485-87-2 (5'-desmethylterphenyllin)

• Product Name: 5'-desmethylterphenyllin
• CAS No: 1299485-87-2
• MF: C₁₉H₁₆O₅
• MW: 324.327345848084
• CID: 2042906
• PubChem ID: 53262748
• Update Time: 2025-04-21

5'-desmethylterphenyllin Chemical and Physical Properties

Names and Identifiers

• 5'-desmethylterphenyllin
• 5'-O-desmethylterphenyllin
• 6'-O-desmethylterphenyllin
• CHEMBL1801782
• DTXSID001220990
• 3'-Methoxy[1,1':4',1''-terphenyl]-2',4,4'',6'-tetrol
• Q27135861
• 1299485-87-2
• BDBM50347539
• 3'-Methoxy-1,1':4',1''-terphenyl-2',4,4'',6'-tetrol
• CHEBI:67399
• 3a(2)-Methoxy[1,1a(2):4a(2),1a(2)a(2)-terphenyl]-2a(2),4,4a(2)a(2),6a(2)-tetrol

• Inchi： 1S/C19H16O5/c1-24-19-15(11-2-6-13(20)7-3-11)10-16(22)17(18(19)23)12-4-8-14(21)9-5-12/h2-10,20-23H,1H3
• InChI Key： ZMEOGHAIJYBVMI-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C2C=CC(=CC=2)O)C(=CC=1C1C=CC(=CC=1)O)O)O

Computed Properties

• Exact Mass: 324.09977361g/mol
• Monoisotopic Mass: 324.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 90.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives P-terphenyls
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Terphenyls P-terphenyls